Cas no 33483-65-7 (trans-4-methylcyclohexanamine;hydrochloride)

• Product Name: trans-4-methylcyclohexanamine;hydrochloride
• CAS No: 33483-65-7
• MF: C₇H₁₆ClN
• MW: 149.661641120911
• MDL: MFCD07368256
• CID: 54095
• PubChem ID: 12714125
• Update Time: 2025-05-26

trans-4-methylcyclohexanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-4-Methylcyclohexanamine hydrochloride
• trans-4-Methylcyclohexylamine hydrochloride
• trans-4-Methyl-cyclohexylamin,Hydrochlorid
• TRANS-4-METHYL-CYCLOHEXYLAMINE HCL
• trans-4-methyl-cyclohexylamine,hydrochloride
• Cyclohexanamine,4-methyl-, hydrochloride, trans- (9CI)
• Cyclohexylamine, 4-methyl-,hydrochloride, trans- (8CI)
• trans-4-methylcyclohexanamine;hydrochloride
• Cyclohexanamine, 4-methyl-, hydrochloride, trans-
• CS-W003376
• 4-Methyl-cyclohexylamine; hydrochloride
• 4-Methylcyclohexan-1-amine--hydrogen chloride (1/1)
• MFCD07368256
• 334833-65-7
• (1s,4s)-4-methylcyclohexanamine hydrochloride
• 4-methylcyclohexylammonium chloride
• 4-Methylcyclohexanamine hydrochloride
• (Trans-4-methylcyclohexylaminehydrochloride)
• Cyclohexanamine, 4-methyl-, hydrochloride (1:1), cis-
• (1r,4r)-4-methylcyclohexan-1-amine hydrochloride
• SY235531
• SCHEMBL1076485
• CIS-4-METHYL-CYCLOHEXYLAMINEHCL
• 33483-65-7
• AKOS015894277
• 4-Methylcyclohexylamine hydrochloride, trans-
• D91414
• (TRANS)-4-METHYL CYCLOHEXYL AMINE HYDROCHLORIDE
• CS-0439724
• (1r,4r)-4-methylcyclohexanamine hydrochloride
• 4-Methylcyclohexan-1-Amine Hydrochloride
• SCHEMBL1241497
• HP5VM29VB9
• SB36662
• Trans-4-methyl cyclohexyl amine Hydrochloride
• trans-4-methylcyclohexan-1-amine hydrochloride
• cis-Methylcyclohexylamine HCl
• cis-4-methylcyclohexan-1-amine hydrochloride
• 4-Methylcyclohexylamine hydrochloride, cis-
• cis-4-Methyl-cyclohexylamine hydrochloride
• Cyclohexanamine, 4-methyl-, hydrochloride (1:1)
• Cis-4-methyl-cyclohexylamine, HCl
• 39KR6PT2LY
• 4-Methylcyclohexanamine HCl
• AKOS015916057
• CS-0170852
• AMY202003228
• 4-MethylcyclohexylamineHydrochloride
• Z1150306734
• MFCD00051985
• 100959-19-1
• DS-6456
• (1S,4S)-4-methylcyclohexan-1-aminehydrochloride
• MFCD09991703
• EN300-7386067
• trans-4-methylcyclohexylamine hcl
• Hexahydro-p-toluidine Hydrochloride
• EN300-412692
• (1S,4S)-4-METHYLCYCLOHEXAN-1-AMINE HYDROCHLORIDE
• FT-0656976
• SY022606
• Cyclohexanamine, 4-methyl-, hydrochloride, cis-
• FT-0619077
• trans-4-Methylcyclohexylamine, HCl
• AS-67337
• DS-6536
• 33483-66-8
• Cyclohexylamine, 4-methyl-, hydrochloride, cis-
• Cyclohexanamine, 4-methyl-, hydrochloride (1:1), trans-
• AKOS015844224
• M0957
• Cyclohexylamine, 4-methyl-, hydrochloride, trans-
• cis-4-Methylcyclohexylamine Hydrochloride
• SCHEMBL1334305
• 4-Methylcyclohexanaminehydrochloride
• GIRKJSRZELQHDX-UHFFFAOYSA-N
• DTXSID60955108
• 4-methylcyclohexan-1-amine;hydrochloride
• F0001-0986
• EN300-72659
• cis-4-methylcyclohexanamine hydrochloride
• trans-4-Methyl-cyclohexylamine hydrochloride
• cis-4-Methyl-cyclohexylamine HCl
• FT-0639102
• 4-Methylcyclohexylamine Hydrochloride
• A821794
• AS-10883
• 4-Methylcyclohexylamine hydrochloride, cis + trans
• A5966
• DB-360212
• DB-258348
• 4-Methylcyclohexylamine HCl
• DB-048419

• MDL： MFCD07368256
• Inchi： 1S/C7H15N.ClH/c1-6-2-4-7(8)5-3-6;/h6-7H,2-5,8H2,1H3;1H
• InChI Key： GIRKJSRZELQHDX-UHFFFAOYSA-N
• SMILES： Cl.NC1CCC(C)CC1

Computed Properties

• Exact Mass: 149.09700
• Monoisotopic Mass: 149.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 62.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 261-263°C
• Boiling Point: 195.9°Cat760mmHg
• Flash Point: 72.3°C
• PSA: 26.02000
• LogP: 3.02610
• Vapor Pressure: No data available

trans-4-methylcyclohexanamine;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： 24/25
• Storage Condition：Sealed in dry,Room Temperature

Additional information on trans-4-methylcyclohexanamine;hydrochloride

Comprehensive Overview of trans-4-methylcyclohexanamine hydrochloride (CAS No. 33483-65-7): Properties, Applications, and Industry Insights

trans-4-methylcyclohexanamine hydrochloride (CAS No. 33483-65-7) is a specialized organic compound widely recognized for its unique stereochemical configuration and versatile applications in pharmaceuticals, agrochemicals, and material science. This compound, often referred to as trans-4-MCHA hydrochloride, features a cyclohexane ring with a methyl group and an amine functionality in the trans orientation, which significantly influences its reactivity and physical properties. The hydrochloride salt form enhances its stability and solubility, making it a preferred choice for synthetic and formulation purposes.

In recent years, the demand for chiral amines like trans-4-methylcyclohexanamine has surged due to their critical role in asymmetric synthesis and drug development. Researchers and manufacturers frequently search for "trans-4-MCHA hydrochloride synthesis" or "CAS 33483-65-7 suppliers," reflecting its industrial relevance. The compound’s high purity grade (>98%) is particularly sought after for precision applications, such as pharmaceutical intermediates or catalysts in fine chemical production.

From a structural perspective, the trans configuration of 4-methylcyclohexanamine offers distinct advantages over its cis counterpart, including lower steric hindrance and improved thermal stability. These attributes are pivotal in designing high-performance polymers or liquid crystals, where molecular alignment dictates material properties. Additionally, its amine hydrochloride form ensures compatibility with aqueous systems, broadening its utility in bioconjugation and surface modification technologies.

Environmental and regulatory trends have also shaped the discourse around trans-4-methylcyclohexanamine hydrochloride. With increasing emphasis on green chemistry, users often inquire about "sustainable production methods for CAS 33483-65-7" or "eco-friendly derivatives of cyclohexylamines." Innovations such as enzymatic resolution or solvent-free synthesis are gaining traction, aligning with global sustainability goals while maintaining cost efficiency.

In the pharmaceutical sector, trans-4-MCHA hydrochloride serves as a key building block for active pharmaceutical ingredients (APIs) targeting neurological and cardiovascular diseases. Its rigid cyclohexane backbone contributes to the metabolic stability of drug candidates, a feature highly valued in medicinal chemistry. Recent patents highlight its incorporation into novel drug delivery systems, further driving market interest.

Analytical characterization of CAS 33483-65-7 typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry to verify purity and stereochemical integrity. Quality control protocols are stringent, given its application in GMP-compliant processes. Suppliers often provide certificates of analysis (CoA) and material safety data sheets (MSDS) to ensure compliance with international standards.

Emerging applications in nanotechnology and catalysis have further expanded the scope of trans-4-methylcyclohexanamine hydrochloride. For instance, its use in metal-organic frameworks (MOFs) or as a ligand in transition metal catalysis underscores its adaptability. These developments resonate with searches for "advanced materials using cyclohexylamine derivatives" or "CAS 33483-65-7 in MOF synthesis," reflecting interdisciplinary interest.

To address common queries about storage and handling, trans-4-MCHA hydrochloride should be kept in cool, dry conditions away from oxidizing agents. Its hygroscopic nature necessitates airtight packaging, often under nitrogen atmosphere for long-term stability. Such practical considerations are crucial for end-users in research laboratories and industrial settings alike.

In summary, trans-4-methylcyclohexanamine hydrochloride (CAS No. 33483-65-7) exemplifies the intersection of structural precision and functional versatility in modern chemistry. Its applications span from life sciences to advanced materials, driven by ongoing research and evolving industry needs. As innovation continues, this compound is poised to remain a cornerstone in synthetic and applied chemistry.